AP-III-a4 hydrochloride

• Molecular Formula: C31H44ClFN8O3
• Molecular Weight: 631.18
• synonyms: ENOblock Hcl

Description

ENOblock Hcl(AP-III-a4 Hcl) is a novel small molecule which is the first, nonsubstrate analogue that directly binds to enolase and inhibits its activity (IC50=0.576 uM);  inhibit cancer cell metastasis in vivo.  Enolase is a component of the glycolysis pathway and a “moonlighting” protein, with important roles in diverse cellular processes that are not related to its function in glycolysis. However, small molecule tools to probe enolase function have been restricted to crystallography or enzymology. In this study, we report the discovery of the small molecule “ENOblock”, which is the first, nonsubstrate analogue that directly binds to enolase and inhibits its activity. ENOblock was isolated by small molecule screening in a cancer cell assay to detect cytotoxic agents that function in hypoxic conditions, which has previously been shown to induce drug resistance. Further analysis revealed that ENOblock can inhibit cancer cell metastasis in vivo. Moreover, an unexpected role for enolase in glucose homeostasis was revealed by in vivo analysis. Thus, ENOblock is the first reported enolase inhibitor that is suitable for biological assays. This new chemical tool may also be suitable for further study as a cancer and diabetes drug candidate.

Scientific Research Applications

Environmental Concerns and Alternatives for Solid Rocket Propulsion

AP-III-a4 hydrochloride, often referred to as Ammonium Perchlorate (AP), is a critical component in solid rocket propulsion. However, its use has raised significant environmental concerns. The release of perchlorate into groundwater from AP can be linked to thyroid cancer, and the generation of hydrochloric acid during its combustion leads to ozone layer depletion and acid rain. Recent research efforts have been focused on developing environmentally friendly green oxidizers that can replace AP in solid rocket propellants. These green oxidizers are less hazardous and yield chlorine-free combustion products. Although many potential replacements have been identified, practical application challenges, including cost, hinder their wide adoption (Trache et al., 2017).

Potential in Artificial Photosynthesis (AP)

Cobalt oxide materials, potential candidates for AP in artificial photosynthesis due to cobalt's abundance, can catalyze the oxygen evolution reaction (OER). However, their insufficient activity has stalled practical applications. A molecular cobalt oxide analogue was studied, revealing that the terminal oxo ligands are responsible for forming O2. This finding contributes to the mechanistic understanding of cobalt oxide's activity and could pave the way for the development of more efficient OER catalysts, enhancing AP systems' efficiency (Nguyen et al., 2015).

Hydroxychloroquine (HQ) and Its Effects on Platelet Activation

While not directly related to AP-III-a4 hydrochloride, research on hydroxychloroquine (HQ) and its effects on platelet activation induced by antiphospholipid antibodies highlights the broader spectrum of research in related domains. HQ, an antimalarial drug, has shown promise in preventing thrombosis and treating patients with systemic lupus erythematosus (SLE) or antiphospholipid syndrome (APS). The study indicates a mechanism through which HQ may prevent thrombosis, with implications for treating thrombosis in APS patients (Espinola et al., 2002).